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Compound of Interest

Compound Name: N-Methyl Metribuzin-d3

Cat. No.: B12420669 Get Quote

For immediate release: An in-depth guide on N-Methyl Metribuzin-d3, a crucial analytical tool

for researchers in environmental science and agriculture. This document provides a

comprehensive overview of its chemical properties, structure, and applications, with a focus on

its role in the quantitative analysis of the herbicide Metribuzin.

Introduction
N-Methyl Metribuzin-d3 is the deuterated form of N-Methyl Metribuzin, which is a significant

metabolite of the widely used triazinone herbicide, Metribuzin. Due to its isotopic labeling, N-
Methyl Metribuzin-d3 serves as an ideal internal standard for isotope dilution mass

spectrometry (IDMS). This technique allows for highly accurate and precise quantification of

Metribuzin and its metabolites in complex matrices such as soil, water, and biological tissues.

The stable isotope label ensures that the internal standard behaves nearly identically to the

analyte of interest during sample preparation and analysis, correcting for matrix effects and

variations in instrument response.

Chemical Identity and Structure
N-Methyl Metribuzin-d3 is a synthetic compound not intended for direct application in

agriculture but for use in a laboratory setting. Its chemical properties are summarized in the

table below.
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Property Value

Chemical Name
6-(tert-butyl)-4-((methyl-d3)amino)-3-

(methylthio)-1,2,4-triazin-5(4H)-one

CAS Number 1794754-27-0[1]

Molecular Formula C₉H₁₃D₃N₄OS[1]

Molecular Weight 231.33 g/mol [1]

IUPAC Name
6-(tert-butyl)-4-[(trideuteriomethyl)amino]-3-

(methylthio)-1,2,4-triazin-5-one

InChI Key JBFWXRSTOLHNFZ-GKOSEXJESA-N[2]

SMILES
O=C1C(C(C)(C)C)=NN=C(SC)N1NC([2H])([2H])

[2H][3]

Synonyms

Metribuzin Methylamine-d3, 6-tert-Butyl-4-

[(methyl-d3)amino]-3-(methylthio)-1,2,4-triazin-

5(4H)-one[4]

The chemical structure of N-Methyl Metribuzin-d3 is characterized by a triazinone ring with a

tert-butyl group, a deuterated methylamino group, and a methylthio group attached.
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Caption: Chemical structure of N-Methyl Metribuzin-d3.

Experimental Protocols
Synthesis of N-Methyl Metribuzin-d3
While a specific, detailed synthesis protocol for N-Methyl Metribuzin-d3 is not readily available

in the public domain, a general synthetic route can be inferred from the synthesis of Metribuzin

and standard isotopic labeling techniques. The synthesis of Metribuzin typically involves the

methylation of 4-amino-6-tert-butyl-3-mercapto-1,2,4-triazin-5(4H)-one. For the deuterated

analogue, a deuterated methylating agent would be used.

Inferred Synthetic Scheme:
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Caption: Inferred synthetic pathway for N-Methyl Metribuzin-d3.

A plausible laboratory-scale synthesis would involve the following conceptual steps:

Reaction Setup: The precursor, 4-amino-6-tert-butyl-3-mercapto-1,2,4-triazin-5(4H)-one,

would be dissolved in a suitable solvent.

Addition of Methylating Agent: A deuterated methylating agent, such as iodomethane-d3

(CD₃I) or dimethyl-d6 sulfate ((CD₃)₂SO₄), would be added to the reaction mixture.

Reaction Conditions: The reaction would likely be carried out under basic conditions to

facilitate the methylation, with controlled temperature and reaction time to ensure optimal

yield and purity.

Purification: The final product, N-Methyl Metribuzin-d3, would be purified from the reaction

mixture using standard techniques such as crystallization or chromatography.

Analytical Method for Quantification of Metribuzin using
N-Methyl Metribuzin-d3 as an Internal Standard
N-Methyl Metribuzin-d3 is ideally suited for use as an internal standard in Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods for the determination of

Metribuzin in various samples.

Sample Preparation (General Workflow):
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Caption: General workflow for sample preparation.

LC-MS/MS Parameters:

The following table provides typical LC-MS/MS parameters for the analysis of Metribuzin, which

would be applicable when using N-Methyl Metribuzin-d3 as an internal standard.
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Parameter Value

LC Column C18 or similar reversed-phase column

Mobile Phase

Gradient of water and acetonitrile or methanol

with additives like formic acid or ammonium

acetate

Ionization Mode Electrospray Ionization (ESI), Positive Mode

MS/MS Transitions

Metribuzin: e.g., m/z 215.1 → 187.1 (quantifier),

215.1 → 145.1 (qualifier)[5][6]. N-Methyl

Metribuzin-d3: The precursor ion would be m/z

234.3, with corresponding product ions.

Mechanism of Action of the Parent Compound,
Metribuzin
Metribuzin, the non-deuterated parent compound, is a potent inhibitor of photosynthesis in

susceptible plants. It acts by blocking the electron transport chain in Photosystem II (PSII).[3][7]

Inhibition of Photosystem II:

Metribuzin disrupts the normal flow of electrons by binding to the D1 protein in the PSII

complex. This binding event prevents the reduction of plastoquinone (PQ) to plastoquinol

(PQH₂), effectively halting the photosynthetic process.
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Caption: Inhibition of photosynthetic electron transport by Metribuzin.
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Conclusion
N-Methyl Metribuzin-d3 is an indispensable tool for the accurate and reliable quantification of

the herbicide Metribuzin and its metabolites. Its use as an internal standard in isotope dilution

mass spectrometry minimizes analytical errors and allows for sensitive detection in complex

environmental and biological samples. A thorough understanding of its chemical properties and

the mechanism of action of its parent compound is essential for its effective application in

research and monitoring studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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